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Compound of Interest

Compound Name: Recombinant Protein L

Cat. No.: B1558851

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular and functional properties of

recombinant Protein L, a versatile tool in antibody research and purification.

Introduction to Recombinant Protein L
Protein L is an immunoglobulin-binding protein originally isolated from the surface of the

bacterium Peptostreptococcus magnus.[1] Unlike other common antibody-binding proteins

such as Protein A and Protein G, which bind to the Fc region of immunoglobulins, Protein L

interacts with the variable region of kappa light chains.[1][2][3] This unique binding

characteristic makes it an invaluable tool for the purification and detection of a wide range of

antibodies and antibody fragments, including those that lack an Fc region.

Recombinant versions of Protein L are commonly expressed in Escherichia coli.[4] These

engineered proteins typically include the immunoglobulin-binding domains (often four or five

repeats) while excluding regions like the cell wall and albumin-binding domains to minimize

non-specific binding.[4][5]

Physicochemical Properties
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The properties of recombinant Protein L can vary slightly depending on the specific construct

and manufacturer. However, key quantitative data are summarized below.

Property Value Notes

Theoretical Molecular Weight ~39-42.2 kDa

Based on the amino acid

sequence of constructs

typically containing 4-5 binding

domains.[2][4][6][7]

Apparent Molecular Weight

(SDS-PAGE)
~45 kDa

Migrates slower than its

theoretical mass on SDS-

PAGE.[6][7]

Isoelectric Point (pI) 4.0 - 4.5
Protein L is an acidic protein.

[1][2][8]

Extinction Coefficient (E1% at

280 nm)
~0.8

This value can be used to

determine protein

concentration via UV

spectrophotometry.[8]

Structure
Single, non-glycosylated

polypeptide chain.

Does not contain interchain

disulfide bonds.[2][4][9]

Immunoglobulin Binding Characteristics
Protein L's unique affinity for kappa light chains allows it to bind a broad spectrum of

immunoglobulins and their fragments.

Binding Specificity:

Target: Binds to the variable domain of kappa light chains (Vκ).[3]

Human Kappa Subtypes: Binds to VκI, VκIII, and VκIV subtypes, but not VκII.[3][10]

Mouse Kappa Subtypes: Binding is generally restricted to the VκI subtype.[10]

Lambda Light Chains: Does not bind to lambda (λ) light chains.[3]
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Binding Affinity: The interaction between Protein L and the kappa light chain is high affinity.

Interaction Affinity Constant (Ka)

Protein L and native kappa light chain ~1.5 x 10⁹ M⁻¹

Protein L and isolated VκI fragment ~0.9 x 10⁹ M⁻¹

Data sourced from studies on the interaction with human kappa light chains.[3]

Range of Binding: Due to its interaction with the light chain, Protein L can bind to all classes of

immunoglobulins that contain an appropriate kappa light chain.

Immunoglobulin Type Binding Strength

Human IgA, IgD, IgE, IgG, IgM +++

Human Fab, scFv fragments +++

Mouse IgG, IgM +++ (if containing VκI light chain)

Rat IgG +++

Pig IgG +++

Rabbit IgG +

Goat, Sheep, Cow, Chicken IgG - (No Binding)

(Binding strength is a qualitative summary from various sources)[9]

Experimental Protocols
Protocol: Antibody Purification using Protein L-Agarose Affinity Chromatography

This protocol outlines a general procedure for the purification of antibodies containing kappa

light chains from sources like serum or cell culture supernatant.[11]

Materials:

Protein L-Agarose resin
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Chromatography column

Binding/Wash Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

Elution Buffer: 0.1 M Glycine-HCl, pH 2.5-3.0

Neutralization Buffer: 1 M Tris-HCl, pH 8.5

Sample containing the target antibody

Collection tubes

Methodology:

Resin Preparation:

Gently resuspend the Protein L-Agarose resin to create a uniform slurry.

Transfer the required amount of slurry to a chromatography column.

Allow the storage buffer (typically 20% ethanol) to drain from the column.[12]

Column Equilibration:

Wash the resin with 5-10 column volumes of Binding Buffer to remove the storage solution

and equilibrate the resin to the correct pH and ionic strength for antibody binding.[11]

Sample Loading:

Clarify the antibody sample by centrifugation or filtration (0.45 µm filter) to remove any

particulate matter.

Apply the clarified sample to the top of the equilibrated column.

Allow the sample to flow through the resin at a slow, controlled flow rate to ensure

maximum binding of the target antibody.

Washing:
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Wash the column with 10-15 column volumes of Binding Buffer to remove non-specifically

bound proteins and other contaminants.

Monitor the absorbance of the flow-through at 280 nm until it returns to baseline, indicating

that all unbound material has been washed away.

Elution:

Add Elution Buffer to the column to disrupt the interaction between Protein L and the

antibody's kappa light chain.

Collect the eluate in fractions (e.g., 1/2 column volume per fraction) into tubes containing a

small amount of Neutralization Buffer (approximately 1/10th of the fraction volume) to

immediately raise the pH and preserve antibody activity.

Analysis and Storage:

Determine the protein concentration of the eluted fractions by measuring absorbance at

280 nm.

Pool the fractions containing the purified antibody.

Analyze the purity of the antibody by SDS-PAGE.

Dialyze the purified antibody into a suitable storage buffer and store at 4°C for short-term

use or -20°C to -80°C for long-term storage.

Visualizations
Experimental Workflow: Antibody Purification
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Caption: Workflow for antibody purification using Protein L affinity chromatography.
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Logical Relationship: Protein L Binding Specificity
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Caption: Binding specificity of Protein L to immunoglobulin light chains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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